Cas no 5270-04-2 (1-(2-fluorobenzyl)-4-methylpiperazine)

1-(2-fluorobenzyl)-4-methylpiperazine structure
5270-04-2 structure
Product Name:1-(2-fluorobenzyl)-4-methylpiperazine
CAS No:5270-04-2
MF:C12H17FN2
MW:208.275186300278
CID:1578428
PubChem ID:754142
Update Time:2025-04-21

1-(2-fluorobenzyl)-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-fluorobenzyl)-4-methylpiperazine
    • piperazine, 1-[(2-fluorophenyl)methyl]-4-methyl-
    • SR-01000202639
    • 1-[(2-fluorophenyl)methyl]-4-methylpiperazine
    • SCHEMBL14986322
    • AKOS003974086
    • 5270-04-2
    • STK117866
    • DTXSID40353805
    • SR-01000202639-1
    • Inchi: 1S/C12H17FN2/c1-14-6-8-15(9-7-14)10-11-4-2-3-5-12(11)13/h2-5H,6-10H2,1H3
    • InChI Key: FPSSOSDLJGHUJK-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1CN1CCN(C)CC1

Computed Properties

  • Exact Mass: 208.13771
  • Monoisotopic Mass: 208.137577
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 6.5

Experimental Properties

  • Density: 1.09
  • Boiling Point: 272.1°C at 760 mmHg
  • Flash Point: 118.4°C
  • Refractive Index: 1.534
  • PSA: 6.48
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